[6-[(4-Methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-ethoxybenzoate

• IUPAC Name: [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-ethoxybenzoate
• InChI: InChI=1S/C20H18N2O5S/c1-3-25-15-6-4-14(5-7-15)19(24)27-18-11-26-16(10-17(18)23)12-28-20-21-9-8-13(2)22-20/h4-11H,3,12H2,1-2H3
• InChI Key: ASCDPEOGWNCQDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CC(=N3)C
• Molecular Formula: C20H18N2O5S
• Molecular Weight: 398.4 g/mol

Description

[6-[(4-Methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-ethoxybenzoate, also known as MPEB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Environmental Impact and Analytical Methods

Occurrence, Fate, and Behavior of Parabens in Aquatic Environments

Parabens, chemically related to the requested compound through their use in various consumer products, are discussed for their environmental presence and impact. This study reviews their occurrence, fate, and behavior in aquatic environments. Despite wastewater treatments, parabens persist at low levels in effluents and are ubiquitous in surface water and sediments, raising concerns about their continuous environmental introduction. The study also touches on the transformation of parabens into more stable and potentially toxic chlorinated by-products in water (Haman et al., 2015).

Analytical Methods for Antioxidant Activity

Understanding the antioxidant properties of compounds is crucial for evaluating their potential therapeutic applications. This review presents various tests used for determining antioxidant activity, which could be relevant for studying the biochemical properties of the compound . It covers tests like ORAC, HORAC, TRAP, and TOSC, offering insight into chemical reactions, detection mechanisms, and applicability of these methods (Munteanu & Apetrei, 2021).

Potential Health Risks and Biodegradation

Contamination and Removal of Sulfamethoxazole Using Cleaner Techniques

Although not directly related, the study on sulfamethoxazole, a persistent organic pollutant, provides insights into the challenges and methodologies for removing similar compounds from the environment. It discusses the occurrence, toxicity, and advanced removal technologies, which could inform research on the biodegradation or environmental management of related chemical compounds (Prasannamedha & Kumar, 2020).